Cas no 1356338-80-1 ((1-Benzyl-4-Fluoropiperidin-3-yl)methanol)

• Product Name: (1-Benzyl-4-Fluoropiperidin-3-yl)methanol
• CAS No: 1356338-80-1
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• MDL: MFCD21602012
• CID: 1238497
• PubChem ID: 73977790
• Update Time: 2025-06-09

(1-Benzyl-4-Fluoropiperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Benzyl-4-fluoro-3-piperidinyl)methanol
• (1-Benzyl-4-fluoropiperidin-3-yl)methanol
• AS-67613
• (1-BENZYL-4-FLUOROPIPERIDIN-3-YL)METHANOL[1356338-80-1]
• MFCD21602012
• SB44002
• 1356338-80-1
• CS-W001420
• s11065
• (1-Benzyl-4-fluoropiperidin-3-yl)methanol-B6381
• AKOS024438495
• (1-Benzyl-4-Fluoropiperidin-3-yl)methanol

• MDL： MFCD21602012
• Inchi： 1S/C13H18FNO/c14-13-6-7-15(9-12(13)10-16)8-11-4-2-1-3-5-11/h1-5,12-13,16H,6-10H2
• InChI Key： VUSIMSUGLBODCD-UHFFFAOYSA-N
• SMILES： FC1CCN(CC2C=CC=CC=2)CC1CO

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (1-Benzyl-4-Fluoropiperidin-3-yl)methanol

Comprehensive Overview of (1-Benzyl-4-Fluoropiperidin-3-yl)methanol (CAS No. 1356338-80-1): Properties, Applications, and Research Insights

The compound (1-Benzyl-4-Fluoropiperidin-3-yl)methanol (CAS No. 1356338-80-1) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. With a molecular formula that includes a benzyl group and a fluorine substituent, this molecule exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "fluorinated piperidine synthesis", "benzyl-piperidine derivatives", and "CAS 1356338-80-1 applications", reflecting its growing relevance in drug discovery and material science.

One of the key hotspots in modern chemistry is the development of fluorinated building blocks for medicinal chemistry. The presence of fluorine in (1-Benzyl-4-Fluoropiperidin-3-yl)methanol enhances its metabolic stability and bioavailability, aligning with the demand for improved pharmacokinetic properties in drug candidates. This compound’s methanol functional group further allows for diverse derivatization, enabling its use in the synthesis of biologically active molecules. Searches for "fluorine in drug design" and "piperidine scaffolds in pharmaceuticals" highlight the intersection of this compound with trending research topics.

From a synthetic perspective, CAS 1356338-80-1 is often explored for its role in chiral synthesis and asymmetric catalysis. The stereocenter at the 3-position of the piperidine ring introduces opportunities for enantioselective transformations, a critical area in the synthesis of optically pure compounds. Laboratories focusing on high-value intermediates frequently investigate this compound’s potential, as evidenced by search queries like "chiral piperidine synthesis" and "fluoropiperidine methanol uses".

In addition to pharmaceutical applications, (1-Benzyl-4-Fluoropiperidin-3-yl)methanol is also studied in material science for its potential in polymer modification and ligand design. The benzyl group provides aromatic stability, while the fluorine atom can influence electronic properties, making it a candidate for advanced material development. This dual applicability resonates with searches such as "fluorinated piperidines in materials" and "benzyl-piperidine polymers", underscoring its interdisciplinary importance.

Quality and safety are paramount in handling CAS 1356338-80-1. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers often seek information on "piperidine derivative handling" and "fluorinated compound storage", emphasizing the need for clear guidelines in laboratory settings.

Looking ahead, the demand for specialty chemicals like (1-Benzyl-4-Fluoropiperidin-3-yl)methanol is expected to rise, driven by innovations in targeted drug delivery and green chemistry. Its compatibility with sustainable synthesis methods, such as microwave-assisted reactions, positions it as a forward-looking candidate for industrial applications. This aligns with popular search trends like "green synthesis of fluorinated compounds" and "piperidine derivatives in sustainable chemistry".

In summary, (1-Benzyl-4-Fluoropiperidin-3-yl)methanol (CAS No. 1356338-80-1) represents a multifaceted compound with broad utility in pharmaceuticals, materials, and synthetic chemistry. Its structural attributes and adaptability to modern research trends ensure its continued prominence in scientific discourse. For those exploring "fluoropiperidine applications" or "benzyl-piperidine methanol synthesis", this compound offers a compelling case study in innovation and interdisciplinary collaboration.